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Compound of Interest

Compound Name:
(5-Methyl-3-

isoxazolyl)methylamine

Cat. No.: B136182 Get Quote

Essential Safety and Handling Guide for (5-
Methyl-3-isoxazolyl)methylamine
This guide provides critical safety and logistical information for the handling and disposal of (5-
Methyl-3-isoxazolyl)methylamine, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

(5-Methyl-3-isoxazolyl)methylamine is a corrosive chemical that can cause severe skin burns

and eye damage.[1] It is harmful if swallowed or inhaled, causing burns to the gastrointestinal

and respiratory tracts.[2] Therefore, strict adherence to the following personal protective

equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (5-Methyl-3-
isoxazolyl)methylamine. The following table summarizes the required PPE based on safety

data sheets.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face
Chemical safety goggles or a

face shield.[1][3]

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

Skin

Appropriate protective gloves

and clothing to prevent skin

exposure.[2][4]

Long-sleeved clothing.[5]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation occurs.

[2][4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2]

Handling and Storage
Proper handling and storage are crucial to minimize exposure risk.

Aspect Procedure

Ventilation

Use only in a chemical fume hood.[2] Ensure

adequate ventilation to keep airborne

concentrations low.[2]

Handling
Do not breathe dust, vapor, mist, or gas.[2] Do

not get in eyes, on skin, or on clothing.[2]

Storage

Store in a cool, dry place in a tightly closed

container.[2] Store in a corrosives area.[2] Keep

away from heat and sources of ignition.[4]

Incompatible Materials Strong oxidizing agents.[4]

Emergency Procedures
Immediate action is required in case of exposure.
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Exposure Route First Aid Measures

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

attention.[2]

Skin

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get immediate medical

attention.[2]

Ingestion
Do NOT induce vomiting. Get immediate

medical attention.[2][4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get immediate medical attention.[2]

Spill and Disposal Plan
Situation Action

Spill

Absorb spill with inert material (e.g., vermiculite,

sand, or earth), then place in a suitable, closed

container for disposal.[2][4]

Disposal

Dispose of contents/container to an approved

waste disposal plant.[4] Do not empty into

drains.[4] Consult local, regional, and national

hazardous waste regulations.[4]

Procedural Workflow for Handling (5-Methyl-3-
isoxazolyl)methylamine
The following diagram outlines the standard operating procedure for safely handling (5-Methyl-
3-isoxazolyl)methylamine in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Storage

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Chemical Fume Hood

3. Assemble All Necessary Materials

4. Weigh/Measure Chemical in Fume Hood

5. Perform Experimental Procedure

6. Decontaminate Glassware & Surfaces

7. Dispose of Waste in Designated Container

8. Doff PPE and Wash Hands

9. Return Chemical to Designated Corrosives Area

Click to download full resolution via product page

Caption: Workflow for handling (5-Methyl-3-isoxazolyl)methylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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